Cas no 2757911-75-2 (6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757911-75-2
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• CID: 5811133
• PubChem ID: 165765245
• Update Time: 2025-05-28

6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757911-75-2
• EN300-37153331
• 6-bromoquinolin-3-yl 4-methylbenzene-1-sulfonate
• 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H12BrNO3S/c1-11-2-5-15(6-3-11)22(19,20)21-14-9-12-8-13(17)4-7-16(12)18-10-14/h2-10H,1H3
• InChI Key： RMDGFYAHEHJSLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(=CN=2)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 376.97213g/mol
• Monoisotopic Mass: 376.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757911-75-2)

6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757911-75-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated quinoline derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds. Its unique structural features, including the 6-bromoquinoline core and tosylate group, make it a versatile building block for drug discovery and advanced material applications.

The growing interest in 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate aligns with current trends in small molecule drug development and medicinal chemistry. Researchers frequently search for information about its synthetic applications, reactivity patterns, and potential as a pharmacophore scaffold. The compound's CAS number 2757911-75-2 serves as a crucial identifier in chemical databases, facilitating literature searches and patent investigations related to quinoline-based compounds.

From a structural perspective, 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate combines two pharmacologically significant moieties: the electron-rich quinoline system and the electron-withdrawing tosylate group. This combination creates unique electronic properties that are valuable in designing kinase inhibitors and other therapeutic agents. Recent publications highlight its use in developing compounds targeting cancer pathways and neurodegenerative disorders, reflecting the compound's relevance to current biomedical challenges.

The synthetic utility of CAS 2757911-75-2 extends beyond pharmaceutical applications. Materials scientists have explored its potential in creating organic electronic materials, particularly as a precursor for light-emitting compounds and charge transport materials. The bromine atom at the 6-position offers an excellent handle for further functionalization through various cross-coupling reactions, making it valuable for structure-activity relationship studies in drug discovery programs.

Quality control of 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Researchers emphasize the importance of proper storage conditions (typically under inert atmosphere at low temperatures) to maintain the compound's stability, as the tosylate ester group may be sensitive to hydrolysis under certain conditions.

Recent patent literature reveals growing interest in 2757911-75-2 as a building block for anticancer agents, particularly those targeting protein kinases and epigenetic modifiers. The compound's ability to serve as a precursor for various biologically active quinoline derivatives makes it valuable in combinatorial chemistry and high-throughput screening approaches. Its molecular weight and lipophilicity parameters fall within ranges considered favorable for drug-like properties according to Lipinski's rule of five.

Environmental and safety considerations for 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate follow standard laboratory protocols for handling organic synthesis intermediates. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this compound, consistent with general laboratory safety practices for brominated aromatic compounds.

The commercial availability of CAS 2757911-75-2 from specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic and industrial researchers. Pricing and supply chain information for this compound are frequently searched topics, along with technical inquiries about its solubility characteristics (typically soluble in common organic solvents like DMSO, DMF, and dichloromethane) and handling recommendations.

Future research directions for 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate may explore its potential in photopharmacology applications, given the light-sensitive nature of some quinoline derivatives. Additionally, its utility in metal-catalyzed coupling reactions continues to be an active area of investigation, particularly for creating diverse quinoline-based libraries for biological screening.

In summary, 6-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757911-75-2) represents an important chemical intermediate with broad applications in medicinal chemistry and materials science. Its unique structural features and synthetic versatility ensure continued interest from researchers working on drug discovery, organic electronics, and catalysis. As the scientific community addresses current challenges in healthcare and technology, compounds like this will likely play increasingly important roles in developing innovative solutions.